Cas no 2229607-27-4 (2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol)
2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol Chemical and Physical Properties
Names and Identifiers
-
- 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol
- 2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol
- 2229607-27-4
- EN300-1735480
-
- Inchi: 1S/C8H11NO4/c1-9(13)4-6-7(11)2-5(10)3-8(6)12/h2-3,10-13H,4H2,1H3
- InChI Key: KMXBXEDPKFUPOG-UHFFFAOYSA-N
- SMILES: OC1C=C(C=C(C=1CN(C)O)O)O
Computed Properties
- Exact Mass: 185.06880783g/mol
- Monoisotopic Mass: 185.06880783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 154
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.2
- Topological Polar Surface Area: 84.2Ų
2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1735480-1g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 1g |
$728.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-5g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 5g |
$2110.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-10g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 10g |
$3131.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-0.05g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 0.05g |
$612.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-0.1g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 0.1g |
$640.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-0.25g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 0.25g |
$670.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-0.5g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 0.5g |
$699.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-1.0g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-1735480-2.5g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 2.5g |
$1428.0 | 2023-09-20 | ||
| Enamine | EN300-1735480-5.0g |
2-{[hydroxy(methyl)amino]methyl}benzene-1,3,5-triol |
2229607-27-4 | 5g |
$2110.0 | 2023-05-26 |
2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol
Introduction to 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol (CAS No. 2229607-27-4)
2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol, identified by the Chemical Abstracts Service Number (CAS No.) 2229607-27-4, is a complex organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This trisubstituted benzene derivative features a unique structural framework characterized by hydroxyl and aminomethyl functional groups, which contribute to its distinct chemical properties and potential biological activities. The compound's molecular structure suggests a high degree of reactivity, making it a valuable candidate for further investigation in synthetic chemistry and drug development.
The molecular architecture of 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol consists of a benzene ring substituted at the 1, 3, and 5 positions with hydroxyl groups, and at one of these positions with a hydroxymethylamino group. This arrangement creates a highly polar molecule with multiple sites for interaction with biological targets. The presence of both hydroxyl and amine functionalities enhances its solubility in polar solvents and its ability to engage in hydrogen bonding, which is crucial for its potential role in pharmaceutical applications.
Recent advancements in chemical biology have highlighted the importance of polyhydroxy aromatic compounds in drug discovery. 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol exemplifies this trend, as its structural features align with emerging pharmacophores that exhibit promising biological effects. Studies have indicated that compounds with similar scaffolds may possess antioxidant, anti-inflammatory, and even anticancer properties. The hydroxymethylamino moiety, in particular, has been shown to modulate enzyme activity and cellular signaling pathways, making it an attractive component for medicinal chemistry.
In the context of chemical synthesis, 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol serves as a versatile intermediate for the preparation of more complex derivatives. Its reactivity allows for further functionalization through various organic transformations, including nucleophilic substitution, condensation reactions, and polymerization processes. These synthetic pathways open doors to the development of novel materials with tailored properties for applications in pharmaceuticals, agrochemicals, and specialty chemicals.
The pharmaceutical relevance of this compound has been underscored by recent research efforts aimed at identifying new therapeutic agents. Computational modeling studies have suggested that 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol may interact with specific proteins involved in disease mechanisms. For instance, its ability to bind to metal ions has been explored as a potential strategy for treating metalloprotein-related disorders. Additionally, its structural analogs have shown efficacy in preclinical trials against certain types of cancer by inhibiting key enzymes that drive tumor growth.
From an industrial perspective, the production and application of 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol are subject to stringent quality control measures to ensure consistency and purity. Advanced purification techniques such as column chromatography and recrystallization are employed to isolate the compound in high yields. These processes are critical for maintaining the integrity of the material during subsequent pharmaceutical formulations and clinical trials.
The environmental impact of synthesizing and utilizing 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol is another important consideration. Researchers are increasingly focusing on green chemistry principles to minimize waste and reduce energy consumption during production. Solvent-free reactions and catalytic methods are being explored as alternatives to traditional synthetic routes. Such innovations not only improve sustainability but also enhance cost-effectiveness for large-scale manufacturing.
Future research directions for 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol include exploring its role in drug delivery systems and nanotechnology applications. The compound's ability to form stable complexes with nanoparticles has opened up possibilities for targeted drug delivery across biological barriers. Furthermore, its incorporation into hydrogels and other biomaterials could lead to advancements in tissue engineering and wound healing.
In summary, 2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol (CAS No. 2229607-27-4) is a multifaceted compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it a valuable building block for drug discovery efforts aimed at addressing various diseases. As synthetic methodologies continue to evolve and our understanding of molecular interactions deepens, this compound will undoubtedly play a pivotal role in shaping the future of chemical biology.
2229607-27-4 (2-{hydroxy(methyl)aminomethyl}benzene-1,3,5-triol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)